N-(2-fluorophenyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C18H17FN4O4/c1-10-8-20-16-14(15(10)27-3)17(25)23(18(26)22(16)2)9-13(24)21-12-7-5-4-6-11(12)19/h4-8H,9H2,1-3H3,(H,21,24)
• InChI Key: XBWUKORCRFWJSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1OC)C(=O)N(C(=O)N2C)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H17FN4O4
• Molecular Weight: 372.3 g/mol

Description

N-(2-fluorophenyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C18H17FN4O4 and its molecular weight is 372.356. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for PET Imaging

N-(2-fluorophenyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide and its derivatives, such as DPA-714, have been utilized in the synthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET (positron emission tomography). These compounds, labeled with fluorine-18, enable in vivo imaging of neuroinflammatory processes, providing insights into various neurological diseases (Dollé et al., 2008).

Study of Peripheral Benzodiazepine Receptors

Fluoroethoxy and fluoropropoxy substituted derivatives, including PBR102 and PBR111, have shown high in vitro affinity and selectivity for peripheral benzodiazepine receptors (PBRs), which are distinct from central benzodiazepine receptors (CBRs). These compounds, through radiolabeled forms, assist in understanding PBR's role in neurodegenerative disorders by allowing their visualization in affected tissues (Fookes et al., 2008).

Neuroinflammation Imaging

A series of novel pyrazolo[1,5-a]pyrimidines related to DPA-714 have been synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO). These compounds, showing subnanomolar affinity for TSPO, represent valuable tools for in vivo PET imaging of neuroinflammation, aiding in the early detection and monitoring of neuroinflammatory processes (Damont et al., 2015).

Antitumor and Antimicrobial Activities

Several derivatives of N-(2-fluorophenyl)-2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide have been explored for their antitumor and antimicrobial properties. These studies contribute to the understanding of these compounds' biochemical mechanisms and potential therapeutic applications in treating cancer and infections (Xiong, 2011; Hossan et al., 2012).

In Vitro and In Vivo Metabolism Studies

The metabolism and quantification of radiolabeled compounds like [18F]DPA-714 have been extensively studied in various models, including rats, baboons, and humans. These investigations provide crucial data on the biodistribution, elimination pathways, and metabolite identification, supporting the development of PET radioligands for clinical diagnostics and research applications (Peyronneau et al., 2013).